molecular formula C16H8BrCl2FN2OS B2507124 4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-fluorobenzamide CAS No. 330677-63-9

4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-fluorobenzamide

Cat. No. B2507124
CAS RN: 330677-63-9
M. Wt: 446.12
InChI Key: SJTOVEYXPIPVSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-fluorobenzamide is a chemical compound that belongs to the class of thiazole derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activity

The synthesized compound has been evaluated for its antimicrobial potential. Specifically, it was tested against both Gram-positive and Gram-negative bacterial species, as well as fungal strains. The results revealed that certain derivatives (d1, d2, and d3) exhibited promising antimicrobial activity . Further research in this area could explore its mechanism of action and potential clinical applications.

Anticancer Properties

Cancer remains a significant global health challenge. In the case of breast cancer, the compound was screened against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). Notably, derivatives d6 and d7 demonstrated strong anticancer activity against this cell line . Investigating the underlying molecular pathways and optimizing these compounds could lead to novel cancer therapies.

Nonlinear Optical Properties

The compound’s nonlinear optical properties are of interest for applications in photonics and telecommunications. Researchers have characterized its spectral behavior, and further studies could explore its potential as a nonlinear optical material .

Internal Standard in Analytical Chemistry

4-Bromo-N,N-dimethylaniline, a related compound, serves as an internal standard in analytical chemistry. It aids in determining iodine content (as iodide or iodate) in pharmaceuticals, iodized table salt, and organic compounds . While not directly related to our compound, this highlights the broader utility of brominated compounds in analytical methods.

Enzyme Inhibition

Another derivative, (Z)-4-bromo-N-(4-butyl-3(quinolin-3-yl)thiazol-2(3H)-ylidene)benzamide, exhibited potent inhibition against elastase. This suggests potential applications in enzyme-targeted therapies .

Rational Drug Design

Molecular docking studies indicated that several derivatives (d1, d2, d3, d6, and d7) interacted favorably with specific protein binding sites. These compounds could serve as lead candidates for rational drug design . Further exploration of their interactions with relevant proteins may yield valuable insights.

properties

IUPAC Name

4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H8BrCl2FN2OS/c17-9-2-3-10(13(20)6-9)15(23)22-16-21-14(7-24-16)8-1-4-11(18)12(19)5-8/h1-7H,(H,21,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJTOVEYXPIPVSG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=CSC(=N2)NC(=O)C3=C(C=C(C=C3)Br)F)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H8BrCl2FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-fluorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.